Cas no 676627-00-2 (4-(aminomethyl)pyrrolidin-2-one)

4-(aminomethyl)pyrrolidin-2-one Properties

Names and Identifiers

• 4-(aminomethyl)-2-Pyrrolidinone
• 4-Aminomethylpyrrolidin-2-one
• 4-(AMINOMETHYL)PYRROLIDIN-2-ONE
• 4-AMINOMETHYL-PYRROLIDIN-2-ONE
• AG-G-56192
• CTK5C6505
• F2147-0742
• PB10686
• SureCN523028
• CS-0053815
• SB20898
• 676627-00-2
• FT-0752417
• DTXSID90599599
• AS-33579
• Discontinued See T009005
• EN300-238405
• 4-(aminomethyl)-2-pyrrolidinone
• SCHEMBL523028
• A835849
• MFCD09744146
• 2-Pyrrolidinone, 4-(aminomethyl)-
• 4-Aminomethyl-pyrrolidin-2-one
• SB20900
• AKOS005266578
• DA-19139
• +Expand

• MDL： MFCD09744146
• InChIKey： TXFBWVRKVAEOPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2O/c6-2-4-1-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)
• SMILES： NCC1CNC(C1)=O

Computed Properties

• Exact Mass: 114.0794
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 114.079312947g/mol
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12